Cas no 87844-46-0 (1H-Pyrazole, 1-hydroxy-4-iodo-)

1H-Pyrazole, 1-hydroxy-4-iodo-, is a halogenated pyrazole derivative characterized by the presence of both hydroxyl and iodo functional groups at the 1- and 4-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and heterocyclic compounds. The iodine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. The hydroxyl group further expands its reactivity, allowing for additional functionalization or coordination in metal complex formation. Its well-defined structure and reactivity make it valuable for applications in medicinal chemistry, materials science, and catalysis.

1H-Pyrazole, 1-hydroxy-4-iodo- structure

87844-46-0 structure

Product Name:1H-Pyrazole, 1-hydroxy-4-iodo-

CAS No:87844-46-0

MF:C₃H₃IN₂O

MW:209.973192453384

CID:651662

PubChem ID:13391250

Update Time:2025-05-27

1H-Pyrazole, 1-hydroxy-4-iodo- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 1-hydroxy-4-iodo-
- 1-hydroxy-4-iodopyrazole
- 1-Hydroxy-4-iodo-1H-pyrazole (ACI)
- BS-45502
- 4-Iodo-1H-pyrazol-1-ol
- E84932
- SCHEMBL5645868
- SEJBISGBNFHBFD-UHFFFAOYSA-N
- 87844-46-0
- 4-IODOPYRAZOL-1-OL
- DTXSID60539129
- Inchi： 1S/C3H3IN2O/c4-3-1-5-6(7)2-3/h1-2,7H
- InChI Key： SEJBISGBNFHBFD-UHFFFAOYSA-N
- SMILES： IC1=CN(O)N=C1

Computed Properties

Exact Mass: 209.92901g/mol
Monoisotopic Mass: 209.92901g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 70
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 38Å²

1H-Pyrazole, 1-hydroxy-4-iodo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1214920-1g	4-Iodo-1H-pyrazol-1-ol	87844-46-0	95%	1g	$600	2024-06-03
Ambeed	A1001752-100mg	4-Iodo-1H-pyrazol-1-ol	87844-46-0	97%	100mg	$120.0	2025-04-16
Ambeed	A1001752-250mg	4-Iodo-1H-pyrazol-1-ol	87844-46-0	97%	250mg	$182.0	2025-04-16
Ambeed	A1001752-1g	4-Iodo-1H-pyrazol-1-ol	87844-46-0	97%	1g	$448.0	2025-04-16
Aaron	AR004HOA-100mg	1H-Pyrazole, 1-hydroxy-4-iodo-	87844-46-0	97%	100mg	$126.00	2023-12-14
1PlusChem	1P004HFY-100mg	1H-Pyrazole, 1-hydroxy-4-iodo-	87844-46-0	97%	100mg	$95.00	2023-12-15
1PlusChem	1P004HFY-250mg	1H-Pyrazole, 1-hydroxy-4-iodo-	87844-46-0	97%	250mg	$107.00	2023-12-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1768769-1g	4-Iodo-1H-pyrazol-1-ol	87844-46-0	98%	1g	￥2691.00	2024-04-27
eNovation Chemicals LLC	Y1214920-5g	4-iodo-1H-pyrazol-1-ol	87844-46-0	95%	5g	$1400	2025-02-19
eNovation Chemicals LLC	Y1214920-5g	4-iodo-1H-pyrazol-1-ol	87844-46-0	95%	5g	$1400	2025-02-28